Cas no 1261771-90-7 (2,4-Bis(2,4,5-trichlorophenyl)thiazole-5-carboxaldehyde)

• Product Name: 2,4-Bis(2,4,5-trichlorophenyl)thiazole-5-carboxaldehyde
• CAS No: 1261771-90-7
• MF: C₁₆H₅Cl₆NOS
• MW: 471.999996900558
• CID: 4793868
• Update Time: 2025-05-22

2,4-Bis(2,4,5-trichlorophenyl)thiazole-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(2,4,5-trichlorophenyl)thiazole-5-carboxaldehyde

• Inchi： 1S/C16H5Cl6NOS/c17-8-3-12(21)10(19)1-6(8)15-14(5-24)25-16(23-15)7-2-11(20)13(22)4-9(7)18/h1-5H
• InChI Key： CQSMIZPKECPICY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=C(C=O)SC(C2C=C(C(=CC=2Cl)Cl)Cl)=N1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 488
• XLogP3: 7.8
• Topological Polar Surface Area: 58.2

Additional information on 2,4-Bis(2,4,5-trichlorophenyl)thiazole-5-carboxaldehyde

Recent Advances in the Study of 2,4-Bis(2,4,5-trichlorophenyl)thiazole-5-carboxaldehyde (CAS: 1261771-90-7)

The compound 2,4-Bis(2,4,5-trichlorophenyl)thiazole-5-carboxaldehyde (CAS: 1261771-90-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2,4-Bis(2,4,5-trichlorophenyl)thiazole-5-carboxaldehyde, which serves as a key intermediate in the preparation of various heterocyclic compounds. The presence of multiple chlorine atoms and the aldehyde functional group in its structure makes it a valuable building block for the synthesis of more complex molecules with potential pharmacological activities. Researchers have optimized the synthetic routes to improve yield and purity, which is critical for its application in high-throughput screening and drug discovery.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2,4-Bis(2,4,5-trichlorophenyl)thiazole-5-carboxaldehyde exhibits moderate inhibitory effects against certain enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, it has shown promising activity against protein kinases involved in cell proliferation, suggesting its potential as a lead compound for anticancer drug development. Further mechanistic studies are underway to elucidate its mode of action and optimize its potency and selectivity.

Another area of interest is the compound's potential application in antimicrobial research. Recent screenings have revealed that derivatives of 2,4-Bis(2,4,5-trichlorophenyl)thiazole-5-carboxaldehyde exhibit activity against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens. This has spurred further investigations into its structure-activity relationships (SAR) to identify more potent analogs with improved pharmacokinetic properties.

Despite these promising findings, challenges remain in the development of 2,4-Bis(2,4,5-trichlorophenyl)thiazole-5-carboxaldehyde-based therapeutics. Issues such as solubility, stability, and potential toxicity need to be addressed through systematic medicinal chemistry optimization. Collaborative efforts between academic and industrial researchers are essential to accelerate the translation of these discoveries into clinically viable candidates.

In conclusion, 2,4-Bis(2,4,5-trichlorophenyl)thiazole-5-carboxaldehyde (CAS: 1261771-90-7) represents a promising scaffold for the development of novel therapeutic agents. Ongoing research is expected to further unravel its potential and pave the way for its application in treating various diseases. Future studies should focus on expanding its biological profile, optimizing its chemical properties, and exploring its mechanisms of action in greater detail.